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Compound of Interest

Compound Name:
3,5-Dimethyl-4-

hydroxybenzaldehyde

Cat. No.: B108906 Get Quote

An In-depth Technical Guide to 3,5-Dimethyl-4-hydroxybenzaldehyde

This technical guide provides a comprehensive overview of 3,5-Dimethyl-4-
hydroxybenzaldehyde, a significant aromatic compound with diverse applications in research

and industry. Tailored for researchers, scientists, and drug development professionals, this

document details its chemical and physical properties, synthesis protocols, and key

applications, with a focus on its role as a versatile chemical intermediate.

Chemical and Physical Properties
3,5-Dimethyl-4-hydroxybenzaldehyde, also known as 4-Hydroxy-3,5-dimethylbenzaldehyde,

is a substituted benzaldehyde with the chemical formula C₉H₁₀O₂.[1][2] Its molecular structure,

featuring a central benzene ring with hydroxyl, formyl, and two methyl substituents, underpins

its unique chemical reactivity and physical characteristics. The compound typically appears as

a tan to light brown or yellow crystalline powder.[1][3]

Quantitative Data Summary
A summary of the key quantitative properties of 3,5-Dimethyl-4-hydroxybenzaldehyde is

presented in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Weight 150.17 g/mol [2]

Molecular Formula C₉H₁₀O₂ [1][2]

CAS Number 2233-18-3 [1][2]

Melting Point 110-118 °C [3]

Boiling Point 263.9 ± 35.0 °C at 760 mmHg [1][4]

Density 1.1 ± 0.1 g/cm³ [4]

Flash Point 109.7 °C [1]

Synthesis and Experimental Protocols
The synthesis of 3,5-Dimethyl-4-hydroxybenzaldehyde can be achieved through various

methods. Below are detailed experimental protocols for two common synthetic routes.

Synthesis from 2,4,6-Trimethylphenol
This protocol describes the synthesis of 3,5-Dimethyl-4-hydroxybenzaldehyde via the

oxidation of 2,4,6-trimethylphenol.

Experimental Protocol:

A 300-ml stainless steel Parr bomb is charged with 25 g of 2,4,6-trimethylphenol, 2.0 g of 5%

platinum on carbon, and 75 ml of acetic acid.[5]

The bomb is pressurized to 250 psig with oxygen (O₂).[5]

The reaction mixture is heated to 75 °C and maintained at this temperature for 4.5 hours.[5]

After the reaction, the mixture is filtered through celite to remove the catalyst.[5]

The acetic acid is removed by rotary evaporation.[5]

The resulting product is further purified by a toluene slurry wash to yield 3,5-Dimethyl-4-
hydroxybenzaldehyde with a melting point of 111-113 °C.[5] The principal by-product of this
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reaction is 2,6-dimethyl-p-benzoquinone.[5]

Cobalt-Catalyzed Synthesis
This method outlines a greener, chemoselective synthesis using a cobalt catalyst.

Experimental Protocol:

A mixture of the substrate (5.0 mmol), Co(OAc)₂·4H₂O (0.05 mmol, 12 mg), and NaOH (5.0

mmol, 0.2 g) in an EG/H₂O solvent system (5.0 mL/0.25 mL) is prepared.[6]

The mixture is stirred at 50 °C for 12 hours while oxygen (O₂) is bubbled through at 1.0 atm.

[6]

Following the reaction, hydrochloric acid (10.0 mL, 2%) and chloroform (10.0 mL) are added

to the reaction mixture.[6]

The chloroform phase is separated, and the aqueous phase is further extracted with

chloroform (2 x 10.0 mL).[6]

The combined organic layers are dried over anhydrous sodium sulfate and concentrated.[6]

The residue is purified by column chromatography on silica gel (eluent: petroleum ether/ethyl

acetate, 5/1) to yield the desired product.[6]

Applications in Research and Drug Development
3,5-Dimethyl-4-hydroxybenzaldehyde is a valuable building block in organic synthesis and

has several industrial applications.

Pharmaceutical Intermediate: One of its most significant applications is as a key intermediate

in the synthesis of Etravirine, a non-nucleoside reverse transcriptase inhibitor used in the

treatment of HIV.[1]

Fragrance and Flavoring Industries: The compound is utilized in the synthesis of fragrances

and as a flavoring agent in the food industry.[3]
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Antioxidant Properties: Due to its phenolic structure, it exhibits antioxidant properties, making

it a potential ingredient in cosmetics and pharmaceuticals to protect against oxidative stress.

[3]

Chemical Research: It serves as a versatile reagent in organic synthesis for creating more

complex molecules.[3][7] It has been used as a reagent in the phase transfer catalyzed

polymerization of 4-hydroxy-3,5-dimethylbenzyl alcohol.

Biological Activity and Signaling Pathways
While 3,5-Dimethyl-4-hydroxybenzaldehyde is primarily used as a chemical intermediate, it

has been noted for some biological activities. It is classified as a biochemical reagent for life

science research.[4][7] There is also an indication that it may be a potential endocrine

disrupting compound.[2]

The antioxidant properties of phenolic compounds like 3,5-Dimethyl-4-hydroxybenzaldehyde
are well-documented. These compounds can scavenge free radicals, which can modulate

oxidative stress. This mechanism is of interest in drug development for conditions associated

with high levels of oxidative stress.

Visualized Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 3,5-Dimethyl-4-
hydroxybenzaldehyde from 2,4,6-trimethylphenol, as detailed in the experimental protocol

section.

Reactants:
2,4,6-trimethylphenol
5% Pt/C, Acetic Acid
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Caption: Synthesis workflow of 3,5-Dimethyl-4-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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